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Compound of Interest

Compound Name: Acetyl-N-deisopropyl-Zilpaterol-d3

Cat. No.: B12420880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the purity and isotopic enrichment of

Acetyl-N-deisopropyl-Zilpaterol-d3, a deuterated analog of a Zilpaterol metabolite. The

information presented herein is essential for its application in metabolic studies,

pharmacokinetic research, and as an internal standard in analytical methodologies.

Quantitative Data Summary
The chemical purity and isotopic enrichment of Acetyl-N-deisopropyl-Zilpaterol-d3 are critical

parameters for its use in quantitative assays. The following tables summarize the typical

specifications for this stable isotope-labeled compound.

Table 1: Chemical Purity of Acetyl-N-deisopropyl-Zilpaterol-d3

Parameter Specification Analytical Method

Chemical Purity ≥98% HPLC-UV

Impurity Profile Characterized LC-MS/MS

Table 2: Isotopic Enrichment of Acetyl-N-deisopropyl-Zilpaterol-d3
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Parameter Specification Analytical Method

Deuterium Incorporation ≥99 atom % D
High-Resolution Mass

Spectrometry (HRMS)

Isotopic Purity (d3) ≥95% Mass Spectrometry (MS)

d0 Content ≤0.5% Mass Spectrometry (MS)

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of the purity and isotopic

enrichment of Acetyl-N-deisopropyl-Zilpaterol-d3.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)
This method quantifies the chemical purity of the compound by separating it from potential

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Procedure:

Prepare a standard solution of Acetyl-N-deisopropyl-Zilpaterol-d3 in methanol.

Inject the solution into the HPLC system.

Record the chromatogram and integrate the peak areas.
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Calculate the chemical purity as the percentage of the main peak area relative to the total

peak area.

Characterization of Isotopic Enrichment by High-
Resolution Mass Spectrometry (HRMS)
HRMS is employed to confirm the elemental composition and determine the degree of

deuterium incorporation.[1][2][3]

Instrumentation: An electrospray ionization (ESI) source coupled to a high-resolution mass

spectrometer (e.g., Orbitrap or TOF).[2][3]

Ionization Mode: Positive ion mode.

Procedure:

Infuse a dilute solution of the compound in a suitable solvent (e.g., methanol/water with

0.1% formic acid) directly into the mass spectrometer.

Acquire the full scan mass spectrum.

Compare the experimentally measured monoisotopic mass with the theoretically

calculated mass of Acetyl-N-deisopropyl-Zilpaterol-d3.

The isotopic distribution pattern is analyzed to confirm the incorporation of three deuterium

atoms.

Quantification of Isotopic Purity by Liquid
Chromatography-Tandem Mass Spectrometry (LC-
MS/MS)
This technique provides a sensitive and specific method for quantifying the isotopic purity of the

labeled compound.[4][5][6][7][8]

Instrumentation: A triple quadrupole or ion trap mass spectrometer coupled to an HPLC

system.
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Ionization Mode: Positive electrospray ionization (ESI).

Monitoring: Selected Reaction Monitoring (SRM) is used to monitor the transitions of the

deuterated (d3) and non-deuterated (d0) forms of the analyte.

Procedure:

Develop an optimized LC method to separate the analyte from the matrix.

Inject a known concentration of the sample.

Monitor the specific precursor-to-product ion transitions for both the d3 and d0

isotopologues.

Calculate the isotopic purity by comparing the peak area of the d3 isotopologue to the sum

of the peak areas of all detected isotopologues.

Visualizations
The following diagrams illustrate key workflows and concepts related to the analysis of Acetyl-
N-deisopropyl-Zilpaterol-d3.
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Caption: Workflow for Purity and Isotopic Enrichment Analysis.
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Caption: Relationship between Properties and Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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